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Compound of Interest

Compound Name: SR-3306

Cat. No.: B15614979

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the oral administration of SR-3306, a
selective c-Jun N-terminal kinase (JNK) inhibitor, to mice via gavage. The information is
intended for use in preclinical research settings.

Data Presentation

Table 1: SR-3306 Oral Gavage Dosage in Mice
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Parameter Details Reference
Compound SR-3306 [1]
] C57BL/6J (male, 11 weeks
Mouse Strain [1]
old)
Body Weight 25-30 g [1]
Dosages 10 mg/kg, 20 mg/kg, 30 mg/kg [1]
Vehicle Saline (0.9% NacCl) [1]

) ) Twice daily (b.i.d.) on Day 1,
Dosing Regimen ) [1]
Once daily (g.d.) on Days 2-6

Administration Route Oral Gavage [1]

Experimental Protocols
l. Preparation of SR-3306 Dosing Solution

Materials:

SR-3306 hydrochloride salt

Sterile 0.9% saline solution

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance
Procedure:

o Calculate the required amount of SR-3306 based on the desired dose (e.g., 10, 20, or 30
mg/kg) and the body weight of the mice.

o Weigh the calculated amount of SR-3306 powder using an analytical balance.
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e Dissolve the SR-3306 powder in the appropriate volume of sterile 0.9% saline to achieve the
final desired concentration. For example, for a 10 mg/kg dose in a mouse with a gavage
volume of 10 ml/kg, the concentration would be 1 mg/ml.

» Vortex the solution thoroughly until the SR-3306 is completely dissolved.

e Prepare fresh dosing solutions daily.

Il. Oral Gavage Procedure for Mice

This protocol is a general guideline and should be performed by trained personnel in
accordance with institutional animal care and use committee (IACUC) regulations.

Materials:

Prepared SR-3306 dosing solution

Appropriately sized gavage needles (e.g., 18-20 gauge, 1.5 inches long with a rounded tip
for adult mice).[2]

Syringes (1 ml)

Animal scale

Procedure:
e Animal Handling and Restraint:

o Weigh the mouse to determine the correct dosing volume.[3] The maximum recommended
volume for oral gavage in mice is 10 ml/kg.[2][4]

o Gently but firmly restrain the mouse by scruffing the loose skin over the neck and
shoulders to immobilize the head.[4] The body should be held in a vertical position.[4]

o Gavage Needle Insertion:

o Measure the correct insertion depth by holding the gavage needle alongside the mouse,
with the tip at the corner of the mouth and the end of the needle at the last rib. Mark this
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length on the needle.[5]

o With the mouse's head tilted slightly upwards to straighten the esophagus, gently insert
the gavage needle into the diastema (the gap between the incisors and molars).[2]

o Advance the needle slowly and smoothly along the roof of the mouth towards the back of
the throat.[3] The mouse should swallow, allowing the needle to pass easily into the
esophagus.[4]

o Caution: If any resistance is met, or if the mouse struggles, coughs, or shows signs of
respiratory distress, immediately withdraw the needle and reassess the technique.[3] Do
not force the needle.

e Administration of SR-3306:

o Once the needle is correctly positioned in the esophagus, slowly administer the SR-3306
solution from the syringe.[4]

o After administration, gently and slowly withdraw the gavage needle along the same path of
insertion.[2]

e Post-Procedure Monitoring:

o Return the mouse to its cage and monitor for any adverse reactions, such as respiratory
distress or leakage of the administered substance from the mouth or nose.[6]

Mandatory Visualizations
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Caption: Experimental workflow for SR-3306 oral gavage in mice.
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Caption: JNK signaling pathway and the inhibitory action of SR-3306.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SR-3306 Oral
Gavage in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614979#sr-3306-oral-gavage-dosage-for-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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